Cas no 10378-23-1 (Ethylenediaminetetraacetic Acid Tetrasodium Salt Dihydrate)

• Product Name: Ethylenediaminetetraacetic Acid Tetrasodium Salt Dihydrate
• CAS No: 10378-23-1
• MF: C₁₂H₉N₂NaO₅S
• MW: 316.265032529831
• MDL: MFCD00150026
• CID: 48565
• Update Time: 2026-05-14

Ethylenediaminetetraacetic Acid Tetrasodium Salt Dihydrate Chemical and Physical Properties

Names and Identifiers

• Ethylenediaminetetraacetic acid tetrasodium salt dihydrate
• TROPAEOLIN O
• ethylenediaminetetraacetic
• ethylenediaminetetraaceticacidtetra-sodiumsaltdihydrat
• Versenetetrasodiumsalt
• S NO 186
• SODIUM 2,4-DIHYDROXYAZOBENZENE-4'-SULFONATE
• SODIUM 2,4-DIHYDROXYAZOBENZENE-4-SULFONATE
• Tetrasodium Ethylenediaminetetraacetate Dihydrate
• EDTA-4Na
• Ethylenediaminetetraacetic acid tetrasodium salt
• Ethylenediaminetetraacetic acid, EDTA, tetrasodium salt, dihydrate, synthesis gr
• EDTA-4NA-H2O
• EDTA 4Na Dihydrate
• EDTA tetrasodium salt
• EDTA-4Na.2H2O
• Ethyl vinyl ether
• Edathamil
• EDTA tetrasodium salt dihydrate
• EDTA-Na4
• edta tetrasodium salt hydrate
• Ethylenediaminetetraacetic acid tetrasodium salt hydrate
• EDTA tetrasodium dihydrate
• KSC909A7H
• BIE0501
• KSYNLCYTMRMCGG-UHFFFAOYSA-J
• C10H12N2O8.4Na.2H2O
• 5673AF
• tetrapotassium ion(4-) edta dihydrate
• RL00182
• EBD220328
• Ethylenediaminetetraacetic Acid Tetrasodium Salt Dihydrate

• MDL： MFCD00150026
• Inchi： 1S/C10H16N2O8.4Na.2H2O/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;;;;;;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);;;;;2*1H2/q;4*+1;;/p-4
• InChI Key： KSYNLCYTMRMCGG-UHFFFAOYSA-J
• SMILES： [Na+].[Na+].[Na+].[Na+].[O-]C(C([H])([H])N(C([H])([H])C(=O)[O-])C([H])([H])C([H])([H])N(C([H])([H])C(=O)[O-])C([H])([H])C(=O)[O-])=O.O([H])[H].O([H])[H]

Computed Properties

• Exact Mass: 416.04000
• Monoisotopic Mass: 416.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 293
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 169

Experimental Properties

• Color/Form: White crystals or powder
• Melting Point: 300°C(lit.)
• Boiling Point: 614.2°Cat760mmHg
• Flash Point: 325.2°C
• PH: 10.5-11.5 (50g/l, H2O, 20℃)
• Solubility: H2O: clear, colorless
• Water Partition Coefficient: almost transparency
• PSA: 185.46000
• LogP: -7.53860

Ethylenediaminetetraacetic Acid Tetrasodium Salt Dihydrate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302,H318
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： S26-S36/37
• RTECS：AH5075000
• Hazardous Material Identification：
• Safety Term：S26;S36/37
• Risk Phrases：R36/37/38
• TSCA：Yes
• HazardClass：8
• PackingGroup：Ⅲ
• Storage Condition：Inert atmosphere,Room Temperature(BD156002)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives
• Other Chemical Reagents

Additional information on Ethylenediaminetetraacetic Acid Tetrasodium Salt Dihydrate

Ethylenediaminetetraacetic Acid Tetrasodium Salt Dihydrate (CAS No. 10378-23-1): A Comprehensive Guide to Properties and Applications

Ethylenediaminetetraacetic acid tetrasodium salt dihydrate (EDTA-4Na·2H₂O), identified by CAS No. 10378-23-1, is a versatile chelating agent widely used in industrial, pharmaceutical, and environmental applications. This water-soluble compound is the tetrasodium salt form of EDTA, combined with two molecules of water of crystallization. Its molecular formula is C₁₀H₁₂N₂O₈Na₄·2H₂O, and it exhibits exceptional metal-ion binding capacity, making it indispensable in modern chemistry.

The chelating properties of EDTA tetrasodium salt dihydrate are central to its functionality. It forms stable complexes with divalent and trivalent metal ions such as calcium (Ca²⁺), magnesium (Mg²⁺), and iron (Fe³⁺). This characteristic is leveraged in water treatment to prevent scale formation, in food preservation to maintain color and texture, and in cosmetic formulations to enhance stability. Recent trends highlight its role in sustainable agriculture, where it aids in micronutrient delivery to plants, addressing soil deficiencies without environmental persistence.

In the pharmaceutical industry, CAS No. 10378-23-1 is critical for drug stabilization and as an anticoagulant in blood collection tubes. Its ability to sequester metal ions prevents oxidative degradation of active ingredients, extending shelf life. Researchers are also exploring its potential in nanotechnology, where it assists in the synthesis of metal nanoparticles with controlled sizes—a hot topic in AI-driven material science searches. Environmental scientists utilize EDTA-4Na·2H₂O for heavy metal remediation, though biodegradable alternatives are under scrutiny due to eco-concerns.

The analytical chemistry sector relies heavily on this compound for titration methods, particularly in complexometric assays like hardness testing. Its standardized use in ISO and ASTM protocols ensures accuracy in quantifying metal concentrations. With the rise of home water testing kits, consumers increasingly search for "EDTA in water analysis," reflecting public interest in water quality. Meanwhile, biodegradable chelators like glutamic acid derivatives are being studied to replace traditional EDTA salts in eco-friendly formulations.

From a regulatory standpoint, Ethylenediaminetetraacetic acid tetrasodium salt dihydrate is generally recognized as safe (GRAS) for specific food applications, though dosage limits apply. Innovations include its incorporation into biodegradable polymers and green chemistry initiatives, aligning with global sustainability goals. As industries prioritize circular economy models, the demand for efficient yet environmentally benign chelators continues to grow, positioning CAS No. 10378-23-1 as both a legacy solution and a subject of ongoing optimization research.